2,2-Dimethylbut-3-en-1-amine
Overview
Description
“2,2-Dimethylbut-3-en-1-amine” is a chemical compound with the molecular formula C6H13N . It is also known by other names such as N,N-Dimethyl-3-buten-1-amine .
Molecular Structure Analysis
The molecular structure of “2,2-Dimethylbut-3-en-1-amine” consists of carbon ©, hydrogen (H), and nitrogen (N) atoms. The average mass of the molecule is approximately 99.174 Da .
Chemical Reactions Analysis
The chemical reactions involving “2,2-Dimethylbut-3-en-1-amine” are complex and require advanced techniques for identification. The compound has been identified in a complex 2,3-dimethylbut-2-ane flame environment .
Scientific Research Applications
Chemical Properties and Molecular Docking Studies
- Exploration of Properties : The compound 5,5-dimethyl 3-amino-cyclohex-2-en-1-one, a derivative related to 2,2-Dimethylbut-3-en-1-amine, has been explored for its experimental and theoretical properties. The study involved spectroscopies like NMR, FT-Raman, FT-IR, and UV–Visible, along with Density functional theory (DFT) and molecular docking with different receptors. This research provides insights into the compound's chemical characteristics and potential interactions in biological systems (Fatima et al., 2021).
Hydrogen Bonding Studies
- Acid-Amide Intermolecular Hydrogen Bonding : Research on 2,2-dimethylbutynoic acid, which shares structural similarities with 2,2-Dimethylbut-3-en-1-amine, reveals insights into intermolecular hydrogen bonding. This study enhances our understanding of molecular recognition and interaction in chemical and biological systems (Wash et al., 1997).
Atmospheric Chemistry
- Role in Atmospheric Nucleation : Amines, including compounds similar to 2,2-Dimethylbut-3-en-1-amine, have been studied for their effectiveness in enhancing atmospheric sulfuric acid-water nucleation more effectively than ammonia. This research is significant in understanding atmospheric processes and the role of amines in them (Kurtén et al., 2008).
Catalysis and Chemical Reactions
- Catalytic Applications : Research has shown the use of similar amines in various catalytic processes, such as isomerization reactions and hydroformylation, indicating potential applications of 2,2-Dimethylbut-3-en-1-amine in catalysis (Handa et al., 1999).
Photoreactions
- Photoaddition Studies : Studies on the photoaddition of similar compounds to benzene rings provide insights into the photoreactive nature of these molecules. This knowledge can be applied in the field of photochemistry and the development of new photoreactive materials (Bryce-smith et al., 1971).
Safety And Hazards
properties
IUPAC Name |
2,2-dimethylbut-3-en-1-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N/c1-4-6(2,3)5-7/h4H,1,5,7H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYINCSDHMJPJRV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)C=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40349006 | |
Record name | 2,2-dimethylbut-3-en-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40349006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethylbut-3-en-1-amine | |
CAS RN |
90245-89-9 | |
Record name | 2,2-dimethylbut-3-en-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40349006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.